1'-(3-Chlorobenzoyl)spiro[chroman-2,4'-piperidin]-4-one

• IUPAC Name: 1'-(3-chlorobenzoyl)spiro[3H-chromene-2,4'-piperidine]-4-one
• InChI: InChI=1S/C20H18ClNO3/c21-15-5-3-4-14(12-15)19(24)22-10-8-20(9-11-22)13-17(23)16-6-1-2-7-18(16)25-20/h1-7,12H,8-11,13H2
• InChI Key: HMWZPWCIQGFIMG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC(=O)C3=CC=CC=C3O2)C(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H18ClNO3
• Molecular Weight: 355.8 g/mol

Description

The compound “1’-(3-Chlorobenzoyl)spiro[chroman-2,4’-piperidin]-4-one” is a type of spiro compound. Spiro compounds are a class of organic compounds that feature a unique structural motif consisting of two or more rings connected through a single atom. The specific compound you’re asking about seems to be a derivative of benzofuran and piperidine.

Synthesis Analysis

The synthesis of similar spiro compounds has been achieved in multiple steps with an overall yield of around 47%. The versatility of the spiropiperidine scaffold in the context of library synthesis is exemplified by selective and sequential derivatisation of the amino and aryl bromide functional groups.

Molecular Structure Analysis

The molecular structure of spiro compounds like “1’-(3-Chlorobenzoyl)spiro[chroman-2,4’-piperidin]-4-one” is quite complex due to the presence of multiple rings. The structure determination of similar spiro compounds has been achieved using various spectroscopic techniques.

Chemical Reactions Analysis

The chemical reactions involving spiro compounds can be quite diverse, depending on the specific functional groups present in the molecule. For instance, novel derivatives of isatin-based Schiff bases have been synthesized by the reaction of 3-hydrazino-isatin with aryl aldehydes.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “1’-(3-Chlorobenzoyl)spiro[chroman-2,4’-piperidin]-4-one” would depend on its specific molecular structure. Common physical properties include density, color, hardness, melting and boiling points, and electrical conductivity.

Scientific Research Applications

Pharmacophore in Medicinal Chemistry

1'-(3-Chlorobenzoyl)spiro[chroman-2,4'-piperidin]-4-one is an important pharmacophore in medicinal chemistry. It is a structural component in various drugs, drug candidates, and biochemical reagents. Recent advances in the synthesis of derivatives from this compound have shown significant biological relevance, indicating potential for the development of new biologically active substances (Ghatpande et al., 2020).

Histone Deacetylase Inhibitors

This compound has been utilized in the development of novel histone deacetylase (HDAC) inhibitors. These derivatives, with various substituents, have shown abilities to inhibit nuclear HDACs, demonstrating antiproliferative activities and improved in vivo pharmacokinetic profiles, correlating with superior antitumor activity in certain models (Thaler et al., 2012).

Antimicrobial Agents

Derivatives of this compound have exhibited significant anti-fungal and anti-microbial activities. An efficient method for the synthesis of N-acyl/aroyl spiro[chromane-2,4′-piperidin]-4(3H)-one analogues has been developed, showing good docking integrations and antimicrobial properties (Ghatpande et al., 2021).

Acetyl-CoA Carboxylase Inhibitors

Spiro[chroman-2,4'-piperidin]-4-one derivatives have been synthesized and evaluated for in vitro acetyl-CoA carboxylase (ACC) inhibitory activity. Several compounds demonstrated inhibitory activity in the low nanomolar range, with implications for increasing whole-body fat oxidation (Shinde et al., 2009).

Anticancer Screening

Novel spiro[chroman-2,4′-piperidin]-4-one derivatives have been synthesized and screened for anticancer properties. These compounds have shown apoptosis-inducing activity, suggesting potential as cytotoxic agents against various cancer cell lines (Abdelatef et al., 2018).

Sigma Receptor Ligands

Several spiro[[2]benzopyran-1,4'-piperidines] and spiro[[2]benzofuran-1,4'-piperidines] derivatives have been synthesized and evaluated for their binding properties for sigma(1) and sigma(2) receptors. This research highlights the potential of spiro compounds in the development of high-affinity ligands for sigma receptors (Maier & Wünsch, 2002).

Safety and Hazards

The safety and hazards associated with a compound like “1’-(3-Chlorobenzoyl)spiro[chroman-2,4’-piperidin]-4-one” would depend on its specific chemical and physical properties. It’s important to handle all chemicals with appropriate safety measures to minimize risks.

Future Directions

The future directions in the research of spiro compounds like “1’-(3-Chlorobenzoyl)spiro[chroman-2,4’-piperidin]-4-one” could involve exploring their potential applications in pharmaceuticals. Their unique structural motif makes them interesting targets for the development of new drugs.